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Compound of Interest

Compound Name: 4,5-dichlorobenzene-1,2-diamine

Cat. No.: B119697 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, synthesis,

analysis, and potential biological activities of 4,5-dichlorobenzene-1,2-diamine (CAS: 5348-

42-5). The information is intended for researchers in chemistry, toxicology, and drug

development.

Core Chemical and Physical Properties
4,5-Dichlorobenzene-1,2-diamine, also known as 4,5-dichloro-o-phenylenediamine, is a

halogenated aromatic amine. Its structure, featuring a benzene ring substituted with two

adjacent amino groups and two chlorine atoms, makes it a valuable intermediate in the

synthesis of various heterocyclic compounds, dyes, and potentially biologically active

molecules.[1] Aromatic amines, in general, are recognized for their chemical reactivity and

potential health risks, including carcinogenicity, which necessitates careful handling.[1]

Physicochemical Data Summary
The key quantitative data for 4,5-dichlorobenzene-1,2-diamine are summarized in the table

below for easy reference.
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Property Value Reference(s)

Molecular Weight 177.03 g/mol [2][3]

Molecular Formula C₆H₆Cl₂N₂ [3]

CAS Number 5348-42-5 [3]

Appearance
Light brown to red-brown

crystalline powder
[4][5]

Melting Point 158-164 °C [5]

Solubility

Soluble in methanol and

dimethyl sulfoxide (DMSO);

Insoluble in water.

[4]

Purity (Typical) ≥97-98% [5]

Experimental Protocols
Detailed experimental protocols specific to 4,5-dichlorobenzene-1,2-diamine are not

extensively available in peer-reviewed literature. However, based on established chemical

principles for analogous compounds, the following sections provide detailed, representative

methodologies.

Synthesis Protocol: Reduction of 1,2-Dichloro-4,5-
dinitrobenzene
The most common laboratory synthesis for aromatic diamines is the reduction of the

corresponding dinitro compound. This protocol is based on the well-established method of

reducing nitroarenes using tin(II) chloride in an acidic medium.[6]

Reaction Scheme:

Materials:

1,2-Dichloro-4,5-dinitrobenzene

Tin(II) chloride dihydrate (SnCl₂·2H₂O)
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Concentrated Hydrochloric Acid (HCl)

Deionized Water

Sodium hydroxide (NaOH) solution (e.g., 6M)

Ethyl acetate or Diethyl ether (for extraction)

Anhydrous sodium sulfate or magnesium sulfate

Round-bottom flask, reflux condenser, dropping funnel, beaker, separatory funnel, rotary

evaporator.

Procedure:

Setup: Assemble a round-bottom flask equipped with a reflux condenser and a dropping

funnel in a fume hood.

Dissolving Reductant: To the flask, add tin(II) chloride dihydrate (approximately 6-7 molar

equivalents relative to the dinitro compound) and a portion of concentrated HCl. Gently heat

the mixture to facilitate dissolution.[6]

Addition of Starting Material: Dissolve 1,2-dichloro-4,5-dinitrobenzene (1 molar equivalent) in

a suitable solvent like ethanol or add it portion-wise as a solid to the reaction flask if it is

sufficiently soluble in the reaction medium. An ice bath may be required to control the initial

exotherm.

Reaction: After the addition is complete, heat the reaction mixture to reflux (a typical

temperature is 60-100°C) and maintain for several hours (e.g., 2-24 hours) until TLC or

HPLC analysis indicates the complete consumption of the starting material.[6]

Workup - Neutralization: Cool the reaction mixture to room temperature. Carefully neutralize

the excess acid by slowly adding a concentrated solution of NaOH until the solution is basic

(pH > 10). Tin salts will precipitate.

Extraction: Extract the aqueous slurry multiple times with an organic solvent such as ethyl

acetate or diethyl ether. Combine the organic layers.
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Drying and Concentration: Dry the combined organic extracts over anhydrous sodium sulfate

or magnesium sulfate, filter, and remove the solvent under reduced pressure using a rotary

evaporator.

Purification: The crude 4,5-dichlorobenzene-1,2-diamine can be further purified by

recrystallization from a suitable solvent system (e.g., ethanol/water, hexane, or

ether/petroleum ether) or by column chromatography on silica gel.[4]

Analytical Protocol: High-Performance Liquid
Chromatography (HPLC)
Purity assessment and quantification of 4,5-dichlorobenzene-1,2-diamine can be achieved by

reverse-phase HPLC. The following is a general method adaptable for this compound, based

on protocols for similar aromatic amines.[7][8][9]

Instrumentation & Materials:

HPLC system with a UV detector

C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size)

Mobile Phase A: Water with 0.1% formic acid or sulfuric acid

Mobile Phase B: Acetonitrile or Methanol

Sample of 4,5-dichlorobenzene-1,2-diamine, accurately weighed and dissolved in mobile

phase or a compatible solvent (e.g., Methanol/Water).

Procedure:

Mobile Phase Preparation: Prepare the mobile phases and degas them thoroughly.

System Equilibration: Equilibrate the C18 column with the initial mobile phase composition

(e.g., 60% Mobile Phase A, 40% Mobile Phase B) at a constant flow rate (e.g., 1.0 mL/min)

until a stable baseline is achieved.[9]

Sample Injection: Inject a small volume (e.g., 1-10 µL) of the prepared sample solution.
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Detection: Monitor the elution profile using a UV detector at a wavelength where the analyte

has significant absorbance (e.g., 200-250 nm).[8]

Analysis: The purity can be determined by the relative peak area of the main component. For

quantification, a calibration curve should be prepared using certified reference standards of

known concentrations.

Biological Activity and Signaling Pathways
While direct studies on 4,5-dichlorobenzene-1,2-diamine are limited, it is classified as a

cytotoxic agent. Research on closely related phenylenediamines provides significant insight

into its likely mechanism of action, which is predicted to involve the induction of apoptosis

through oxidative stress and modulation of key cellular signaling pathways.

Cytotoxicity and Apoptosis Induction
Phenylenediamines are known to induce cell death by apoptosis.[10] This process is often

initiated by the generation of intracellular Reactive Oxygen Species (ROS). The workflow for

assessing this cytotoxicity is outlined below.
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Caption: Experimental workflow for cytotoxicity testing.

Postulated Signaling Pathway Involvement
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Based on studies of related aromatic diamines like p-phenylenediamine, 4,5-dichlorobenzene-
1,2-diamine likely induces apoptosis by generating ROS, which in turn activates stress-related

signaling cascades and inhibits pro-survival pathways.[10][11]

Key Postulated Pathways:

MAPK Pathway Activation: ROS can activate stress-activated protein kinases (SAPK) such

as p38 and JNK, which are key mediators of the apoptotic response.[10]

NF-κB Pathway Inhibition: The pro-survival NF-κB pathway is often inhibited by cytotoxic

agents, preventing the transcription of anti-apoptotic genes. A benzenediamine derivative

has been shown to inhibit NF-κB activation.[11]

The logical relationship of this proposed mechanism is visualized below.
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Caption: Postulated signaling pathway for apoptosis induction.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426
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